5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(3,5-dichloro-4-ethoxyphenyl)methylidene]-1,3-dimethyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C14H14Cl2N2O2S/c1-4-20-12-9(15)5-8(6-10(12)16)7-11-13(19)18(3)14(21)17(11)2/h5-7H,4H2,1-3H3/b11-7-
• InChI Key: RUEWYRZYBBHBNZ-XFFZJAGNSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Cl)C=C2C(=O)N(C(=S)N2C)C)Cl
• Isomeric SMILES: CCOC1=C(C=C(C=C1Cl)/C=C\2/C(=O)N(C(=S)N2C)C)Cl
• Molecular Formula: C14H14Cl2N2O2S
• Molecular Weight: 345.2 g/mol

Description

5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone, also known as DCEBIO, is a synthetic compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone involves the activation of TRPC3/6/7 channels, which are involved in a range of cellular processes, including cell proliferation, differentiation, and apoptosis. By activating these channels, this compound can modulate intracellular calcium levels, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the regulation of cell proliferation and differentiation, the modulation of intracellular calcium levels, and the inhibition of apoptosis. Additionally, this compound has been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone in lab experiments is its specificity for TRPC3/6/7 channels, which allows researchers to study the functions of these channels in a controlled manner. However, one of the limitations of using this compound is its potential toxicity at high concentrations, which can affect the viability of cells and lead to inaccurate results.

Future Directions

There are several future directions for the study of 5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone, including the development of more specific and potent TRPC3/6/7 channel activators, the investigation of its potential therapeutic applications in diseases such as cancer and neurodegenerative disorders, and the exploration of its effects on other cellular processes beyond calcium signaling. Additionally, the development of new methods for the delivery of this compound to target cells and tissues could further enhance its potential as a therapeutic agent.
In conclusion, this compound is a synthetic compound with unique properties and potential applications in various scientific fields. Its activation of TRPC3/6/7 channels makes it a valuable tool for studying cellular processes, and its potential therapeutic applications make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone involves the condensation of 3,5-dichloro-4-ethoxybenzaldehyde with 1,3-dimethyl-2-thiourea in the presence of acetic acid. The resulting product is a yellow crystalline solid that can be purified through recrystallization.

Scientific Research Applications

5-(3,5-dichloro-4-ethoxybenzylidene)-1,3-dimethyl-2-thioxo-4-imidazolidinone has been extensively studied for its potential applications in various scientific fields, including biology, medicine, and chemistry. One of its most significant applications is in the field of ion channels, where it has been shown to activate the TRPC3/6/7 channels, leading to an influx of calcium ions into cells. This property has made this compound a valuable tool in studying the physiological and pathological functions of these channels.